Cas no 316826-46-7 (Benzenesulfonamide,N-[4-(aminosulfonyl)phenyl]-4-[[(trifluoromethyl)sulfonyl]amino]-)

• Product Name: Benzenesulfonamide,N-[4-(aminosulfonyl)phenyl]-4-[[(trifluoromethyl)sulfonyl]amino]-
• CAS No: 316826-46-7
• MF: C₁₃H₁₂F₃N₃O₆S₃
• MW: 459.441089630127
• CID: 1448100
• Update Time: 2024-08-25

Benzenesulfonamide,N-[4-(aminosulfonyl)phenyl]-4-[[(trifluoromethyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[4-(aminosulfonyl)phenyl]-4-[[(trifluoromethyl)sulfonyl]amino]-
• Benzenesulfonamide, N-[4-(aminosulfonyl)phenyl]-4-[[(trifluoromethyl)sulfonyl]amino]-

• Inchi： 1S/C13H12F3N3O6S3/c14-13(15,16)28(24,25)19-10-3-7-12(8-4-10)27(22,23)18-9-1-5-11(6-2-9)26(17,20)21/h1-8,18-19H,(H2,17,20,21)
• InChI Key： RQHWWLJUBJYGOO-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(S(N)(=O)=O)C=C2)(=O)=O)=CC=C(NS(C(F)(F)F)(=O)=O)C=C1

Computed Properties

• Exact Mass: 458.98416

Experimental Properties

• Density: 1.737±0.06 g/cm3(Predicted)
• Boiling Point: 597.0±60.0 °C(Predicted)
• PSA: 152.5
• pka: 2.63±0.10(Predicted)